Cas no 1261775-64-7 (5-Bromo-2-cyanobenzylamine)

• Product Name: 5-Bromo-2-cyanobenzylamine
• CAS No: 1261775-64-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4990103
• Update Time: 2025-10-12

5-Bromo-2-cyanobenzylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyanobenzylamine

• Inchi： 1S/C8H7BrN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H,5,11H2
• InChI Key： FJXXLFSXAAPXCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8

Additional information on 5-Bromo-2-cyanobenzylamine

Introduction to 5-Bromo-2-cyanobenzylamine (CAS No. 1261775-64-7)

5-Bromo-2-cyanobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1261775-64-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzylamine derivatives, characterized by the presence of a bromine substituent at the fifth position and a cyano group at the second position on the benzene ring. The unique structural features of 5-Bromo-2-cyanobenzylamine make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromine atom in 5-Bromo-2-cyanobenzylamine serves as a versatile handle for further functionalization, enabling chemists to introduce additional modifications through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular frameworks, often leading to the discovery of new drugs with improved pharmacological properties. The cyano group, on the other hand, contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. 5-Bromo-2-cyanobenzylamine has emerged as a key building block in this area due to its ability to modulate PPIs through direct binding or allosteric regulation. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The compound's ability to engage with specific amino acid residues within protein targets makes it an attractive candidate for structure-based drug design.

Moreover, the pharmaceutical industry has shown increasing interest in developing next-generation antibiotics to combat rising antibiotic resistance. 5-Bromo-2-cyanobenzylamine has been explored as a precursor in synthesizing novel antimicrobial agents. By leveraging its structural motifs, researchers have designed molecules capable of disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Such efforts are critical in addressing the global health challenge posed by multidrug-resistant bacteria.

The synthetic pathways for 5-Bromo-2-cyanobenzylamine typically involve multi-step organic transformations starting from readily available aromatic precursors. Advanced catalytic methods have been employed to enhance yield and selectivity, ensuring scalability for industrial applications. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce bromine and cyano groups efficiently while minimizing byproduct formation. These advancements underscore the importance of 5-Bromo-2-cyanobenzylamine as a synthetic intermediate in modern drug discovery.

Recent computational studies have also highlighted the pharmacokinetic properties of derivatives of 5-Bromo-2-cyanobenzylamine, providing insights into their absorption, distribution, metabolism, and excretion (ADME) profiles. These simulations have guided medicinal chemists in designing analogs with improved solubility, bioavailability, and metabolic stability. Such virtual screening approaches complement experimental efforts, accelerating the development pipeline for new therapeutics.

In conclusion, 5-Bromo-2-cyanobenzylamine (CAS No. 1261775-64-7) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and versatile reactivity make it indispensable for constructing complex bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, compounds like 5-Bromo-2-cyanobenzylamine will remain at the forefront of innovation in pharmaceutical sciences.